Chromium, [3-[(4,5-dihydro-3-methyl-5-oxo-1-phenyl-1H-pyrazol-4-yl)azo]-2-hydroxy-5-nitrobenzenesulfonato(3-)]-

Catalog No.
S13382487
CAS No.
67352-35-6
M.F
C16H10CrN5O7S
M. Wt
468.3 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Chromium, [3-[(4,5-dihydro-3-methyl-5-oxo-1-phenyl...

CAS Number

67352-35-6

Product Name

Chromium, [3-[(4,5-dihydro-3-methyl-5-oxo-1-phenyl-1H-pyrazol-4-yl)azo]-2-hydroxy-5-nitrobenzenesulfonato(3-)]-

IUPAC Name

chromium(3+);3-[(3-methyl-5-oxo-1-phenylpyrazol-2-id-4-yl)diazenyl]-5-nitro-2-oxidobenzenesulfonate

Molecular Formula

C16H10CrN5O7S

Molecular Weight

468.3 g/mol

InChI

InChI=1S/C16H13N5O7S.Cr/c1-9-14(16(23)20(19-9)10-5-3-2-4-6-10)18-17-12-7-11(21(24)25)8-13(15(12)22)29(26,27)28;/h2-8H,1H3,(H3,17,18,19,22,23,26,27,28);/q;+3/p-3

InChI Key

NISQHFVUFSZZGU-UHFFFAOYSA-K

Canonical SMILES

CC1=C(C(=O)N([N-]1)C2=CC=CC=C2)N=NC3=C(C(=CC(=C3)[N+](=O)[O-])S(=O)(=O)[O-])[O-].[Cr+3]

The compound Chromium, [3-[(4,5-dihydro-3-methyl-5-oxo-1-phenyl-1H-pyrazol-4-yl)azo]-2-hydroxy-5-nitrobenzenesulfonato(3-)]- is a complex chromium compound characterized by its intricate molecular structure. It has a molecular formula of C47H54CrN9O6C_{47}H_{54}CrN_9O_6 and a molecular weight of approximately 892.98 g/mol. This compound is notable for its azo dye properties, which are often utilized in various industrial applications, particularly in textile dyeing and printing processes .

The chemical behavior of this compound can be attributed to its azo group, which is known for participating in various reactions, including:

  • Coupling Reactions: The azo group can undergo coupling with other aromatic amines or phenolic compounds, leading to the formation of new azo dyes.
  • Reduction Reactions: Azo compounds can be reduced to produce corresponding amines, which may alter their color properties and solubility.
  • Complexation Reactions: The chromium ion can form complexes with ligands such as hydroxyl or sulfonate groups present in the molecule .

The synthesis of Chromium, [3-[(4,5-dihydro-3-methyl-5-oxo-1-phenyl-1H-pyrazol-4-yl)azo]-2-hydroxy-5-nitrobenzenesulfonato(3-)] involves several key steps:

  • Preparation of Azo Compound: The initial step typically involves the diazotization of an aromatic amine followed by coupling with a phenolic compound to form the azo dye.
  • Chromium Complexation: The resulting azo compound is then complexed with chromium salts (such as chromium(III) chloride) to form the final chromium complex.
  • Purification: The product is purified through crystallization or chromatography methods to isolate the desired compound .

This chromium compound finds applications primarily in:

  • Textile Dyeing: It is used as a dye for wool, silk, and synthetic fibers due to its vibrant color properties.
  • Leather Treatment: It serves as a dye in leather processing, providing color stability and fastness.
  • Industrial Coatings: Its chemical stability makes it suitable for use in coatings and paints .

Several compounds share structural similarities with Chromium, [3-[(4,5-dihydro-3-methyl-5-oxo-1-phenyl-1H-pyrazol-4-yl)azo]-2-hydroxy-5-nitrobenzenesulfonato(3-)]. Key comparisons include:

Compound NameMolecular FormulaUnique Features
Sodium bis[3-[4,5-dihydro-3-methyl-5-oxo-1-phenylpyrazol-4-y]azo]-4-hydroxybenzenesulphonamidato(2)]chromate(1-)C32H26CrN10NaO8S2C_{32}H_{26}CrN_{10}NaO_{8}S_{2}Lower molecular weight; used similarly in textiles
Acid Orange 88C16H12N4O4C_{16}H_{12}N_{4}O_{4}Known for high solubility; widely used in food coloring
Lanyl Orange RRC20H14N4O4C_{20}H_{14}N_{4}O_{4}Commonly used in textile dyeing; less complex structure

These compounds highlight the diversity within azo dyes while emphasizing the unique structural complexity of Chromium, [3-[4,5-dihydro...], which may confer specific properties beneficial for industrial applications .

Hydrogen Bond Acceptor Count

10

Exact Mass

467.970599 g/mol

Monoisotopic Mass

467.970599 g/mol

Heavy Atom Count

30

General Manufacturing Information

Chromium, [3-[2-[4,5-dihydro-3-methyl-5-(oxo-.kappa.O)-1-phenyl-1H-pyrazol-4-yl]diazenyl-.kappa.N1]-2-(hydroxy-.kappa.O)-5-nitrobenzenesulfonato(3-)]-: INACTIVE

Dates

Last modified: 08-10-2024

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